Cas no 200127-80-6 (3'-Methoxydaidzin)

• Product Name: 3'-Methoxydaidzin
• CAS No: 200127-80-6
• MF: C₂₂H₂₂O₁₀
• MW: 446.404087543488
• CID: 3026242
• PubChem ID: 10527347
• Update Time: 2025-10-29

3'-Methoxydaidzin Chemical and Physical Properties

Names and Identifiers

• 3'-Methoxydaidzin
• AKOS040761104
• CS-0158733
• FS-6899
• 3 inverted exclamation marka-Methoxydaidzin
• 3-(4-Hydroxy-3-methoxyphenyl)-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
• CHEMBL3426717
• 200127-80-6
• HY-N9106
• 3-(4-hydroxy-3-methoxyphenyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• DA-69976

• Inchi： 1S/C22H22O10/c1-29-16-6-10(2-5-14(16)24)13-9-30-15-7-11(3-4-12(15)18(13)25)31-22-21(28)20(27)19(26)17(8-23)32-22/h2-7,9,17,19-24,26-28H,8H2,1H3/t17-,19-,20+,21-,22-/m1/s1
• InChI Key： RSHRXECKTMWGSX-MIUGBVLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=C2C(C(C3C=CC(=C(C=3)OC)O)=COC2=C1)=O

Computed Properties

• Exact Mass: 446.12129689g/mol
• Monoisotopic Mass: 446.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: 0.6

Experimental Properties

• Color/Form: Yellow powder

3'-Methoxydaidzin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3'-Methoxydaidzin

Exploring 3'-Methoxydaidzin (CAS No. 200127-80-6): A Comprehensive Guide to Its Properties and Applications

3'-Methoxydaidzin (CAS No. 200127-80-6) is a bioactive isoflavone derivative gaining attention in nutraceutical and pharmaceutical research. This compound, structurally related to daidzin, features a methoxy group at the 3' position, enhancing its metabolic stability and bioavailability. As interest in plant-derived therapeutics grows, 3'-Methoxydaidzin emerges as a promising candidate due to its potential antioxidant, anti-inflammatory, and estrogen-modulating properties.

Recent studies highlight 3'-Methoxydaidzin's role in modulating cellular pathways linked to oxidative stress. Researchers are investigating its ability to scavenge free radicals, a property highly relevant to anti-aging formulations and neuroprotective therapies. Unlike its parent compound daidzein, the methoxy substitution may improve blood-brain barrier penetration, sparking interest in applications for cognitive health supplements.

The compound's interaction with estrogen receptors (ER-α and ER-β) positions it as a subject in women's health research. Preliminary data suggest selective ER modulation, making 3'-Methoxydaidzin a potential alternative to conventional hormone therapies. This aligns with current consumer trends toward natural hormone balance solutions and phytoestrogen-rich supplements.

From a biochemical perspective, 3'-Methoxydaidzin demonstrates unique pharmacokinetics. The methoxy group reduces first-pass metabolism compared to non-methylated isoflavones, potentially enhancing oral bioavailability. This characteristic addresses a common limitation in isoflavone-based nutraceuticals, where poor absorption often diminishes therapeutic effects.

In the context of metabolic health, emerging research explores 3'-Methoxydaidzin's influence on glucose metabolism and lipid profiles. In vitro studies indicate potential AMPK activation, connecting the compound to weight management and blood sugar regulation mechanisms. These findings respond to growing consumer interest in natural diabetes support compounds.

The compound's stability under various pH conditions makes it suitable for diverse functional food applications. Unlike many polyphenols, 3'-Methoxydaidzin maintains structural integrity in both acidic and alkaline environments, expanding its potential use in fortified beverages and dietary supplements. This stability profile addresses formulation challenges common in plant-based bioactive delivery systems.

Analytical methods for 3'-Methoxydaidzin quantification continue to evolve. Advanced techniques like UHPLC-MS/MS now enable precise measurement in complex matrices, supporting quality control in nutraceutical manufacturing. Standardization remains crucial as demand grows for authenticated botanical extracts with verified bioactive content.

Future research directions for 3'-Methoxydaidzin (CAS No. 200127-80-6) include clinical validation of its therapeutic potential and exploration of synergistic combinations with other phytonutrients. As the scientific community seeks alternatives to synthetic compounds, this naturally derived molecule represents an exciting frontier in precision nutrition and preventive healthcare solutions.